Cas no 2228509-16-6 (tert-butyl N-1-(3,3-dimethylcyclopentyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(3,3-dimethylcyclopentyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228509-16-6
• MF: C₁₅H₂₇NO₃
• MW: 269.379784822464
• CID: 6440950
• PubChem ID: 165978077
• Update Time: 2025-05-19

tert-butyl N-1-(3,3-dimethylcyclopentyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3,3-dimethylcyclopentyl)-2-oxoethyl-N-methylcarbamate
• EN300-1879850
• tert-butyl N-[1-(3,3-dimethylcyclopentyl)-2-oxoethyl]-N-methylcarbamate
• 2228509-16-6

• Inchi： 1S/C15H27NO3/c1-14(2,3)19-13(18)16(6)12(10-17)11-7-8-15(4,5)9-11/h10-12H,7-9H2,1-6H3
• InChI Key： UMGLAFPYWUGLBQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C(C=O)C1CCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 269.19909372g/mol
• Monoisotopic Mass: 269.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-1-(3,3-dimethylcyclopentyl)-2-oxoethyl-N-methylcarbamate

Comprehensive Guide to tert-butyl N-1-(3,3-dimethylcyclopentyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228509-16-6)

tert-butyl N-1-(3,3-dimethylcyclopentyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228509-16-6) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to as a carbamate derivative, is gaining attention due to its unique structural properties and potential utility in drug discovery. Researchers and industry professionals are increasingly interested in its synthesis, stability, and reactivity, making it a topic of interest in modern organic chemistry.

The molecular structure of tert-butyl N-1-(3,3-dimethylcyclopentyl)-2-oxoethyl-N-methylcarbamate features a tert-butyl group, a dimethylcyclopentyl moiety, and a carbamate functional group. These components contribute to its versatility in synthetic applications. The tert-butyl group enhances steric hindrance, which can influence reaction pathways, while the cyclopentyl ring provides a rigid framework that may be beneficial in designing bioactive molecules. The N-methylcarbamate segment is particularly noteworthy, as carbamates are widely used in medicinal chemistry due to their stability and bioactivity.

One of the key reasons for the growing interest in CAS No. 2228509-16-6 is its potential role in the development of small-molecule therapeutics. With the pharmaceutical industry focusing on targeted drug delivery and personalized medicine, compounds like tert-butyl N-1-(3,3-dimethylcyclopentyl)-2-oxoethyl-N-methylcarbamate are being explored for their ability to modulate biological pathways. Recent studies have highlighted carbamates as promising scaffolds for enzyme inhibitors, making this compound a candidate for further investigation in drug design.

From a synthetic chemistry perspective, tert-butyl N-1-(3,3-dimethylcyclopentyl)-2-oxoethyl-N-methylcarbamate is often utilized as an intermediate in multi-step reactions. Its ketone functionality allows for further derivatization, enabling chemists to create a diverse range of analogs. This flexibility is particularly valuable in combinatorial chemistry, where rapid generation of compound libraries is essential for high-throughput screening. Additionally, the tert-butyl carbamate (Boc) group is a common protecting group in peptide synthesis, further expanding its utility.

The stability and solubility of CAS No. 2228509-16-6 are also critical factors for researchers. The tert-butyl group enhances lipophilicity, which can improve membrane permeability in biological systems. Meanwhile, the carbamate linkage offers a balance between stability and reactivity, making it suitable for various reaction conditions. These properties are frequently discussed in forums and research papers, as they directly impact the compound's applicability in lab settings.

In the context of green chemistry, there is increasing demand for sustainable synthesis methods for compounds like tert-butyl N-1-(3,3-dimethylcyclopentyl)-2-oxoethyl-N-methylcarbamate. Researchers are exploring catalytic processes and solvent-free reactions to minimize environmental impact. This aligns with broader trends in the chemical industry, where eco-friendly practices are becoming a priority. As a result, suppliers and manufacturers are focusing on optimizing production processes for this and similar compounds.

Another area of interest is the analytical characterization of tert-butyl N-1-(3,3-dimethylcyclopentyl)-2-oxoethyl-N-methylcarbamate. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly used to verify its purity and structure. These methods are essential for quality control in both research and industrial settings. The availability of high-quality analytical data for CAS No. 2228509-16-6 is crucial for ensuring reproducibility in scientific studies.

The market for specialty chemicals like tert-butyl N-1-(3,3-dimethylcyclopentyl)-2-oxoethyl-N-methylcarbamate is expanding, driven by demand from pharmaceutical and agrochemical sectors. Custom synthesis and contract manufacturing organizations (CMOs) are playing a pivotal role in supplying this compound to researchers worldwide. With the rise of AI-driven drug discovery, there is also a growing need for structurally diverse building blocks, further boosting interest in such molecules.

For those working with tert-butyl N-1-(3,3-dimethylcyclopentyl)-2-oxoethyl-N-methylcarbamate, proper handling and storage are essential. While it is not classified as hazardous, standard laboratory precautions should be followed to ensure safety. The compound should be stored in a cool, dry place, protected from light and moisture to maintain its stability over time.

In summary, tert-butyl N-1-(3,3-dimethylcyclopentyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228509-16-6) is a valuable compound with wide-ranging applications in synthetic and medicinal chemistry. Its unique structure, combined with its reactivity and stability, makes it a versatile tool for researchers. As the scientific community continues to explore new avenues in drug development and material science, compounds like this will remain at the forefront of innovation.